Cas no 28005-76-7 (Ethanol,2,2'-[(2-methoxyphenyl)imino]bis-)

Ethanol,2,2'-[(2-methoxyphenyl)imino]bis- structure
28005-76-7 structure
Product Name:Ethanol,2,2'-[(2-methoxyphenyl)imino]bis-
CAS No:28005-76-7
MF:C11H17NO3
MW:211.257583379745
CID:280624
PubChem ID:241634
Update Time:2025-04-19

Ethanol,2,2'-[(2-methoxyphenyl)imino]bis- Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2,2'-[(2-methoxyphenyl)imino]bis-
    • 2-[N-(2-hydroxyethyl)-2-methoxyanilino]ethanol
    • 2,2'-[(2-methoxyphenyl)imino]diethanol
    • 2-methoxy-N,N-bis(2-hydroxyethyl)aniline
    • AC1L67S2
    • AC1Q57PK
    • AG-J-19077
    • AR-1D0859
    • CTK4G0616
    • N-(2-methoxyphenyl)diethanolamine
    • N,N-bis (2-hydroxyethyl)-2-methoxyaniline
    • N,N-Bis-(2-hydroxy-aethyl)-o-anisidin
    • N,N-bis-(2-hydroxy-ethyl)-o-anisidine
    • NSC49302
    • SureCN3779042
    • DTXSID40287156
    • NSC-49302
    • PDEFXTCPDZWBHL-UHFFFAOYSA-N
    • 28005-76-7
    • NSC 49302
    • SCHEMBL3779042
    • o-[N,N-bis(hydroxyethyl)amino]anisole
    • 2,2'-[(2-methoxyphenyl)imino]-diethanol
    • Inchi: 1S/C11H17NO3/c1-15-11-5-3-2-4-10(11)12(6-8-13)7-9-14/h2-5,13-14H,6-9H2,1H3
    • InChI Key: PDEFXTCPDZWBHL-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=CC=1N(CCO)CCO

Computed Properties

  • Exact Mass: 211.12091
  • Monoisotopic Mass: 211.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 52.9Ų

Experimental Properties

  • PSA: 52.93
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